Cas no 1598528-36-9 (2,2-Difluoro-2-(5-methyl-1-benzofuran-2-yl)acetic acid)

• Product Name: 2,2-Difluoro-2-(5-methyl-1-benzofuran-2-yl)acetic acid
• CAS No: 1598528-36-9
• MF: C₁₁H₈F₂O₃
• MW: 226.176230430603
• CID: 6397646
• PubChem ID: 114732653
• Update Time: 2024-01-12

2,2-Difluoro-2-(5-methyl-1-benzofuran-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1598528-36-9
• EN300-1138331
• 2,2-difluoro-2-(5-methyl-1-benzofuran-2-yl)acetic acid
• SCHEMBL17996539
• 2,2-Difluoro-2-(5-methyl-1-benzofuran-2-yl)acetic acid

• Inchi： 1S/C11H8F2O3/c1-6-2-3-8-7(4-6)5-9(16-8)11(12,13)10(14)15/h2-5H,1H3,(H,14,15)
• InChI Key： HSHCQWAOFIPXPY-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1=CC2C=C(C)C=CC=2O1)F

Computed Properties

• Exact Mass: 226.04415044g/mol
• Monoisotopic Mass: 226.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.4Ų